BENGHE Foundational & Exploratory

Check Availability & Pricing

SC 28538 molecular structure and chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SC 28538

Cat. No.: B1680859

SC 28538: A Technical Guide for Researchers

This document provides a comprehensive technical overview of SC 28538, a nitroimidazole
antimicrobial agent. The information is intended for researchers, scientists, and drug
development professionals interested in the chemical properties, mechanism of action, and in
vitro activity of this compound.

Molecular Structure and Chemical Properties

SC 28538 is the sodium salt of 4-{2-[(1-methyl-5-nitro-1H-imidazol-2-
yl)sulfanyl]ethoxy}benzoate. It is a synthetic nitroimidazole derivative.

Chemical Structure:

Table 1: Chemical and Physical Properties of SC 28538
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Property Value Source
sodium;4-[2-(1-methyl-5-

IUPAC Name nitroimidazol-2- PubChem
yl)sulfanylethoxy]benzoate

CAS Number 64444-68-4 ChemicalBook[1]

Molecular Formula C13H12N3NaO5Ss MCE[2]

Molecular Weight 345.31 g/mol MCE[2]

Solubility Data not available

Melting Point Data not available

pKa Data not available

Mechanism of Action

As a member of the nitroimidazole class of antibiotics, the antimicrobial activity of SC 28538 is

dependent on the reduction of its nitro group within anaerobic microorganisms. This process is

facilitated by low-redox-potential electron transport proteins, such as ferredoxin, which are

abundant in anaerobic bacteria.

The reduction of the nitro group creates highly reactive nitroso radicals and other cytotoxic

intermediates. These reactive species interact with and damage microbial DNA, leading to
strand breakage and destabilization. The resulting DNA damage inhibits essential cellular
processes like replication and transcription, ultimately causing cell death. This mechanism of

action is selective for anaerobic organisms because the reduction of the nitro group is

inefficient in aerobic environments.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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